Cas no 2248278-85-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate
• CAS No: 2248278-85-3
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 6145094
• PubChem ID: 165732911
• Update Time: 2025-06-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520654
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate
• 2248278-85-3

• Inchi： 1S/C21H19NO5/c1-13-8-9-14(12-17(13)26-2)21(10-5-11-21)20(25)27-22-18(23)15-6-3-4-7-16(15)19(22)24/h3-4,6-9,12H,5,10-11H2,1-2H3
• InChI Key： MCNZQLAZEWNMBR-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC(C)=C(C=2)OC)CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 365.12632271g/mol
• Monoisotopic Mass: 365.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate (CAS No. 2248278-85-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate, identified by its CAS number 2248278-85-3, represents a fascinating molecule in the realm of pharmaceutical chemistry. Its structural complexity and unique functional groups make it a subject of significant interest for researchers exploring novel therapeutic agents. This introduction delves into the chemical properties, potential applications, and the latest research developments associated with this compound.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate features a hybrid framework that combines an isoindole moiety with a cyclobutane carboxylate group. The isoindole ring system is known for its presence in various bioactive natural products and pharmaceuticals, often contributing to binding interactions with biological targets. The presence of a dioxo group (a carbon dioxide double bond) introduces electrophilic characteristics, which can be exploited in medicinal chemistry for the design of enzyme inhibitors or receptor modulators.

Furthermore, the compound incorporates a 3-methoxy-4-methylphenyl substituent, which is a common aromatic ring modification in drug discovery. This aromatic group not only enhances the lipophilicity of the molecule but also provides a site for further derivatization. The combination of these structural elements suggests potential biological activity across multiple therapeutic areas. For instance, isoindole derivatives have been explored for their antimicrobial and anti-inflammatory properties, while cyclobutane carboxylates are often investigated for their role as protease inhibitors.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules for biological activity. Virtual screening techniques have been employed to identify potential binding modes of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate with target proteins. These studies have hinted at its potential as an inhibitor of enzymes involved in metabolic pathways relevant to cancer and inflammation. The dioxo group's ability to engage in hydrogen bonding interactions with polar residues in protein active sites further supports this hypothesis.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays have shown promising results in modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The methoxy and methyl substituents on the aromatic ring appear to play a crucial role in optimizing binding affinity and selectivity. These findings align with broader trends in drug discovery where hybrid molecules incorporating multiple pharmacophoric elements exhibit enhanced biological activity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylate presents both challenges and opportunities for synthetic chemists. The isoindole core requires careful construction to maintain its integrity during functionalization. Strategies involving palladium-catalyzed cross-coupling reactions have been explored to introduce the aromatic substituent efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step synthesis.

One particularly intriguing aspect of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying the aromatic ring or introducing additional functional groups, researchers can fine-tune its biological activity. For example, replacing the methyl group with an ethynyl moiety could introduce additional hydrogen bonding capabilities or enable photoredox catalysis applications. Such modifications are often guided by structure-based drug design principles derived from crystallographic data of protein-ligand complexes.

The latest research trends indicate a growing interest in exploiting natural product-inspired scaffolds for drug discovery. Isoindole derivatives are among those gaining attention due to their structural diversity and reported bioactivity. The cyclobutane carboxylate moiety further enhances this appeal by providing a scaffold that can be readily modified through classical organic synthesis techniques. This combination makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 1-(3-methoxy--4--methylphenyl)cyclobutane--carboxylate (CAS No. 2248278--85--3) a promising candidate for further investigation.

Future studies are likely to focus on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards required for preclinical development. Additionally, exploring new synthetic methodologies such as flow chemistry could streamline the production process and facilitate rapid screening of analogs. The integration of machine learning models into virtual screening campaigns may also accelerate the identification of lead compounds derived from this scaffold.

In conclusion,1,3--dioxo--,2,3--dihydro--,lH--isoindol--,2--ylyl l(three methoxy four methylphenyl)cyclobutane one carboxylic acid ester (CAS No.--2248278--85--three) stands out as an intriguing molecule with significant pharmaceutical potential. Its unique structural features combined with promising preliminary biological data make it a valuable asset in medicinal chemistry research. Continued investigation into its synthesis, pharmacology,and potential therapeutic applications will undoubtedly contribute valuable insights into developing novel treatments for various diseases. As research progresses,this compound will likely play an important role in shaping future drug discovery strategies within academia and industry alike.